Cas no 1098689-86-1 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
• CAS No: 1098689-86-1
• MF: C₁₇H₁₅F₂N₃O₃S₃
• MW: 443.511106729507
• CID: 5871969
• PubChem ID: 16826464
• Update Time: 2025-06-10

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-thiophen-2-ylsulfonylpiperidine-2-carboxamide
• 2-Piperidinecarboxamide, N-(4,6-difluoro-2-benzothiazolyl)-1-(2-thienylsulfonyl)-
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
• AKOS024631593
• 1098689-86-1
• F2254-0495
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide

• Inchi： 1S/C17H15F2N3O3S3/c18-10-8-11(19)15-13(9-10)27-17(20-15)21-16(23)12-4-1-2-6-22(12)28(24,25)14-5-3-7-26-14/h3,5,7-9,12H,1-2,4,6H2,(H,20,21,23)
• InChI Key： DRIGVNDCHPUVIL-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCCC1C(NC1=NC2=C(F)C=C(F)C=C2S1)=O

Computed Properties

• Exact Mass: 443.02436119g/mol
• Monoisotopic Mass: 443.02436119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 144Ų

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide

Comprehensive Analysis of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide (CAS No. 1098689-86-1)

The compound N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide (CAS No. 1098689-86-1) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzothiazole core, a thiophene sulfonyl group, and a piperidine carboxamide moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological targets, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for novel heterocyclic compounds like N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide has surged due to their versatility in medicinal chemistry. This compound's fluorinated benzothiazole segment is particularly noteworthy, as fluorination often enhances metabolic stability and bioavailability—a key consideration in modern drug design. Users searching for "fluorinated benzothiazole derivatives" or "thiophene sulfonamide applications" will find this molecule highly relevant to their queries.

The synthesis of CAS No. 1098689-86-1 involves multi-step organic reactions, including sulfonylation and amide coupling, which are critical for achieving high purity and yield. Its piperidine-2-carboxamide component is a common pharmacophore found in many FDA-approved drugs, linking this compound to broader discussions about "scaffold hopping in drug discovery" and "structure-activity relationship (SAR) optimization." These topics are frequently searched in academic and industrial research circles.

From an applications perspective, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide has shown promise in preliminary studies as a potential intermediate for kinase inhibitors or GPCR modulators. Its thiophene sulfonyl group contributes to its electron-withdrawing properties, which can influence binding affinity—a hot topic in "computational chemistry for drug design." Researchers are also investigating its utility in agrochemicals, where fluorinated compounds are valued for their pest resistance properties.

Environmental and regulatory considerations for CAS No. 1098689-86-1 align with global trends toward sustainable chemistry. Questions like "green synthesis of fluorinated compounds" or "biodegradability of sulfonamides" are increasingly common in search engines, reflecting user concerns about eco-friendly methodologies. This compound's stability under physiological conditions further makes it a candidate for "prodrug development," another trending research area.

In summary, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity cater to multiple high-interest domains, from "small molecule therapeutics" to "materials science." As AI-driven drug discovery gains traction, compounds like this will likely feature prominently in datasets for "machine learning in medicinal chemistry," underscoring its enduring relevance.